3-(1H-imidazol-2-yl)-1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]piperidine

• IUPAC Name: [3-(1H-imidazol-2-yl)piperidin-1-yl]-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C16H22N4OS/c1-10(2)15-19-11(3)13(22-15)16(21)20-8-4-5-12(9-20)14-17-6-7-18-14/h6-7,10,12H,4-5,8-9H2,1-3H3,(H,17,18)
• InChI Key: NUSQKAISUXTGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)N2CCCC(C2)C3=NC=CN3
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an imidazole ring, a thiazole ring, and a piperidine ring. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the individual rings, followed by their connection through the carbonyl group. The exact synthesis route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazole and thiazole rings are aromatic, meaning they have a stable, resonant structure. The piperidine ring is a saturated, six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the imidazole ring is a common motif in biological systems and can participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its rigidity and influence its solubility and stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in drug discovery, materials science, and other areas.